Cas no 921542-62-3 (4-methoxy-N-{4-2-(2-methyl-2,3-dihydro-1H-indol-1-yl)-2-oxoethyl-1,3-thiazol-2-yl}benzamide)

• Product Name: 4-methoxy-N-{4-2-(2-methyl-2,3-dihydro-1H-indol-1-yl)-2-oxoethyl-1,3-thiazol-2-yl}benzamide
• CAS No: 921542-62-3
• MF: C₂₂H₂₁N₃O₃S
• MW: 407.48544383049
• CID: 6030580
• PubChem ID: 18567963
• Update Time: 2025-10-30

4-methoxy-N-{4-2-(2-methyl-2,3-dihydro-1H-indol-1-yl)-2-oxoethyl-1,3-thiazol-2-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-N-{4-2-(2-methyl-2,3-dihydro-1H-indol-1-yl)-2-oxoethyl-1,3-thiazol-2-yl}benzamide
• 4-methoxy-N-[4-[2-(2-methyl-2,3-dihydroindol-1-yl)-2-oxoethyl]-1,3-thiazol-2-yl]benzamide
• F2202-0368
• 921542-62-3
• 4-methoxy-N-(4-(2-(2-methylindolin-1-yl)-2-oxoethyl)thiazol-2-yl)benzamide
• AKOS024628165
• 4-methoxy-N-{4-[2-(2-methyl-2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]-1,3-thiazol-2-yl}benzamide

• Inchi： 1S/C22H21N3O3S/c1-14-11-16-5-3-4-6-19(16)25(14)20(26)12-17-13-29-22(23-17)24-21(27)15-7-9-18(28-2)10-8-15/h3-10,13-14H,11-12H2,1-2H3,(H,23,24,27)
• InChI Key： ASUHJDWSSXRRGA-UHFFFAOYSA-N
• SMILES： C(NC1=NC(CC(N2C3=C(C=CC=C3)CC2C)=O)=CS1)(=O)C1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 407.13036271g/mol
• Monoisotopic Mass: 407.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 596
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 99.8Ų

Additional information on 4-methoxy-N-{4-2-(2-methyl-2,3-dihydro-1H-indol-1-yl)-2-oxoethyl-1,3-thiazol-2-yl}benzamide

4-Methoxy-N-{4-2-(2-methyl-2,3-dihydro-1H-indol-1-yl)-2-oxoethyl-1,3-thiazol-2-yl}benzamide and CAS No. 921542-62-3: A Comprehensive Overview

The compound with the CAS number 921542-62-3 and the product name 4-methoxy-N-{4-2-(2-methyl-2,3-dihydro-1H-indol-1-yl)-2-oxoethyl-1,3-thiazol-2-yl}benzamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The intricate molecular architecture of this benzamide derivative, characterized by a methoxy group, a benzamide core, and a 1,3-thiazole ring linked to a dihydroindole moiety, positions it as a promising candidate for further research and development.

In recent years, there has been a growing interest in indole derivatives due to their diverse biological activities. The presence of the dihydroindole scaffold in this compound suggests potential interactions with various biological targets, including enzymes and receptors involved in metabolic pathways. Specifically, the 1,3-thiazole ring is known for its role in modulating biological processes, making this compound a compelling subject for investigation.

The benzamide moiety is another key feature of this compound that contributes to its pharmacological potential. Benzamides are widely recognized for their role as bioactive molecules in drug discovery. They have been implicated in various therapeutic areas, including pain management, inflammation, and neurodegenerative diseases. The structural flexibility of the benzamide group allows for the design of compounds with tailored biological activities, making it an attractive scaffold for medicinal chemists.

Recent studies have highlighted the importance of indole derivatives in the development of novel therapeutic agents. The indole ring system is known to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in the indole moiety of this compound may contribute to its unique pharmacological profile. For instance, the presence of a methyl group at the 2-position of the indole ring can influence its binding affinity to biological targets.

The 1,3-thiazole ring is another critical component of this compound that warrants further investigation. Thiazole derivatives have been extensively studied for their pharmacological properties and have shown promise in various therapeutic applications. The thiazole ring can interact with biological targets through hydrogen bonding and hydrophobic interactions, which are crucial for drug-receptor binding. The specific arrangement of atoms in the thiazole ring of this compound may enhance its binding affinity to relevant biological targets.

One of the most intriguing aspects of this compound is its potential application in modulating metabolic pathways. Metabolic disorders are major health concerns globally, and there is a need for innovative therapeutic strategies to address these conditions. The structural features of this benzamide derivative suggest that it may interact with enzymes involved in metabolic pathways such as fatty acid metabolism and glucose homeostasis. Further research is needed to elucidate the exact mechanisms by which this compound exerts its effects on metabolic processes.

The synthesis and characterization of this compound have been carried out using state-of-the-art techniques in organic chemistry and spectroscopy. High-resolution mass spectrometry (HRMS) has confirmed the molecular structure of the compound, while nuclear magnetic resonance (NMR) spectroscopy has provided detailed information about its chemical environment. These analytical techniques have been crucial in ensuring the purity and identity of the compound.

In conclusion, the compound with CAS number 921542-62-3 and product name 4-methoxy-N-{4-2-(2-methyl-2,3-dihydro-1H-indol-1-yl)-2-oxoethyl-1,3-thiazol-2-yl}benzamide represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential therapeutic applications make it a promising candidate for further research and development. Further studies are warranted to explore its pharmacological properties and potential applications in human health.